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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the
intermolecular radical addition to ketimines initiated by triethylborane. This methodology offers
a powerful and versatile tool for the formation of carbon-carbon bonds and the synthesis of a-
alkylated amine derivatives, which are valuable building blocks in medicinal chemistry and drug
development.

Introduction

The addition of carbon-centered radicals to the C=N bond of imines is a significant
transformation in organic synthesis, leading to the formation of a-substituted amines.
Triethylborane (EtsB), in the presence of a small amount of oxygen, serves as an efficient
radical initiator at room temperature, offering a mild and operationally simple alternative to
traditional methods that may require harsh reagents or conditions. This document focuses on
the application of triethylborane-mediated radical addition to ketimines, particularly those
derived from pyruvic and isatin hydrazones, which have demonstrated good reactivity towards
nucleophilic alkyl radicals.[1][2]
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The reaction is initiated by the autoxidation of triethylborane with atmospheric oxygen, which
generates an ethyl radical (Ete). This ethyl radical then abstracts an iodine atom from an alkyl
iodide (R-1) to produce an alkyl radical (Re). The newly formed alkyl radical adds to the carbon
atom of the ketimine C=N double bond, forming a nitrogen-centered radical intermediate. This
intermediate is subsequently reduced to the final amine product.

Reaction Mechanism

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b153662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Initiation

EtsB

%@

R-l

RR2C=NR3

/' Ketimine RlRZC(R)'N‘R3 He source RlRZC(R)-NHR3

R-I

Propagation

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow

Preparation

Combine ketimine and alkyl iodide in solvent

Reaction
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Add triethylborane (1 M in hexane) dropwise at room temperature
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Stir the reaction mixture under an air atmosphere
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Monitor reaction progress by TLC

Work-up and Purification
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Dry and concentrate the organic phase
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Purify the crude product by chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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